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Compound Name: Citreoviridin-13C23

Cat. No.: B15134970 Get Quote

A Comprehensive Technical Guide to Citreoviridin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

biological activities of Citreoviridin. While this document focuses on the naturally occurring

compound, information regarding the isotopically labeled "Citreoviridin-13C23" is extrapolated

and discussed in the context of its potential applications in research. Citreoviridin-13C23
refers to Citreoviridin in which all 23 carbon atoms are the heavy isotope ¹³C. This labeling is

invaluable for metabolic studies and advanced nuclear magnetic resonance (NMR)

spectroscopy, allowing for precise tracking and structural analysis of the molecule in biological

systems.

Chemical Structure and Properties
Citreoviridin is a mycotoxin produced by several species of Penicillium and Aspergillus fungi.[1]

It is a polyketide with a complex structure featuring a pyran-2-one ring and a conjugated

polyene chain attached to a substituted tetrahydrofuran ring.

Note on Citreoviridin-13C23: The primary difference between Citreoviridin and Citreoviridin-
13C23 is their molecular weight. The presence of 23 ¹³C atoms instead of ¹²C atoms

significantly increases the mass of the molecule, a property leveraged in mass spectrometry-

based tracer studies.
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Table 1: Chemical and Physical Properties of
Citreoviridin

Property Value Source

IUPAC Name

6-[(1E,3E,5E,7E)-8-

[(2S,3R,4R,5R)-3,4-dihydroxy-

2,4,5-trimethyloxolan-2-yl]-7-

methylocta-1,3,5,7-

tetraenyl]-4-methoxy-5-

methylpyran-2-one

[1][2]

Molecular Formula C₂₃H₃₀O₆ [1][2]

Molar Mass (Citreoviridin) 402.487 g/mol

Molar Mass (Citreoviridin-

13C23)
Approx. 425.48 g/mol Calculated

CAS Number 25425-12-1

Appearance Crystalline solid

Solubility
DMSO: 10 mg/mL, Ethanol: 10

mg/mL

UV Absorption Maxima (λmax) 236, 295, 389 nm

Biological Activity and Mechanism of Action
Citreoviridin is a potent inhibitor of mitochondrial ATP synthase, which disrupts cellular energy

production. This inhibition is a key factor in its toxicity. Recent studies have elucidated its

effects on various cellular signaling pathways, highlighting its potential as a tool for cancer

research.

Inhibition of mTOR Signaling
Citreoviridin has been shown to inhibit the mTOR (mechanistic target of rapamycin) signaling

pathway in HeLa cancer cells. The mTOR pathway is a central regulator of cell growth,

proliferation, and survival, and its dysregulation is common in cancer.
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Induction of Autophagy and Apoptosis
Research indicates that Citreoviridin can induce myocardial apoptosis through the PPAR-γ-

mTORC2-mediated autophagic pathway. It has been found to induce apoptosis through a

lysosomal-mitochondrial axis in cardiomyocytes.

Cell Cycle Arrest
Citreoviridin can induce G0-G1 phase arrest in HeLa cells, further contributing to its

antiproliferative effects.

Table 2: Quantitative Biological Activity Data for
Citreoviridin

Parameter Value Cell Line/System Source

IC₅₀ (HepG2) 7.3 µg/mL HepG2

Kᵢ (Soluble ATPase) 4.1 µM -

Kᵢ (ADP-stimulated

respiration)
0.15 µM

Isolated rat liver

mitochondria

Kᵢ (ATP-driven NAD⁺

reduction)
2 µM -

Experimental Protocols
Fermentation and Isolation of Citreoviridin
This protocol describes the general method for obtaining Citreoviridin from Penicillium

citreonigrum.

Workflow for Citreoviridin Production and Isolation
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Fermentation

Extraction

Purification

Inoculate P. citreonigrum on rice media

Static culture at 25°C

Extract fungal culture with solvent

Concentrate the crude extract

Column Chromatography

Further purification by HPLC

Obtain pure Citreoviridin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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